Cas no 1229-73-8 (Benzene,1-chloro-4-(2,2-diphenylethenyl)-)

• Product Name: Benzene,1-chloro-4-(2,2-diphenylethenyl)-
• CAS No: 1229-73-8
• MF: C₂₀H₁₅Cl
• MW: 290.786104440689
• CID: 179100
• PubChem ID: 14681
• Update Time: 2025-04-19

Benzene,1-chloro-4-(2,2-diphenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-4-(2,2-diphenylethenyl)-
• 1,1-Diphenyl-2-(4-chlorophenyl)ethene
• 1-chloro-4-(2,2-diphenylethenyl)benzene
• 1-Chloro-4-(2,2-diphenylvinyl)benzene
• Ethylene, 2-(p-chlorophenyl)-1,1-diphenyl-
• BRN 2114791
• 2-(4-CHLOROPHENYL)-1,1-DIPHENYLETHENE
• DTXSID00153782
• NWPFYBDLRQXMNQ-UHFFFAOYSA-N
• 1-Chloro-4-(2,2-diphenylvinyl)benzene #
• ETHYLENE, 1-(p-CHLOROPHENYL)-2,2-DIPHENYL-
• 1229-73-8
• 1,1-Diphenyl-2-(p-chlorophenyl)ethylene
• Benzene, 1-chloro-4-(2,2-diphenylethenyl)-
• 1-(p-Chlorophenyl)-2,2-diphenylethylene
• AKOS005600568

• Inchi： 1S/C20H15Cl/c21-19-13-11-16(12-14-19)15-20(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-15H
• InChI Key： NWPFYBDLRQXMNQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C(\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 290.08635
• Monoisotopic Mass: 290.086228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 6.7

Experimental Properties

• Density: 1.158
• Boiling Point: 389.8°C at 760 mmHg
• Flash Point: 169°C
• Refractive Index: 1.65
• PSA: 0